Cas no 2229128-17-8 (2-(4,4-difluorocyclohexyl)-2-methylpropan-1-ol)

• Product Name: 2-(4,4-difluorocyclohexyl)-2-methylpropan-1-ol
• CAS No: 2229128-17-8
• MF: C₁₀H₁₈F₂O
• MW: 192.246130466461
• CID: 6509167
• PubChem ID: 165782468
• Update Time: 2025-05-19

2-(4,4-difluorocyclohexyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-difluorocyclohexyl)-2-methylpropan-1-ol
• Cyclohexaneethanol, 4,4-difluoro-β,β-dimethyl-

• Inchi： 1S/C10H18F2O/c1-9(2,7-13)8-3-5-10(11,12)6-4-8/h8,13H,3-7H2,1-2H3
• InChI Key： FCSOTWIOVZJTCQ-UHFFFAOYSA-N
• SMILES： C(C1CCC(F)(F)CC1)(C)(C)CO

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 228.0±10.0 °C(Predicted)
• pka: 15.17±0.10(Predicted)

Additional information on 2-(4,4-difluorocyclohexyl)-2-methylpropan-1-ol

Comprehensive Guide to 2-(4,4-Difluorocyclohexyl)-2-Methylpropan-1-ol (CAS No. 2229128-17-8): Properties, Applications, and Market Insights

2-(4,4-Difluorocyclohexyl)-2-methylpropan-1-ol (CAS No. 2229128-17-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and specialty chemical research. This compound features a unique structural combination of a difluorocyclohexyl group and a branched alkyl alcohol, making it valuable for applications in drug discovery, agrochemicals, and material science. Researchers and industry professionals frequently search for "2-(4,4-difluorocyclohexyl)-2-methylpropan-1-ol uses" or "CAS 2229128-17-8 suppliers" due to its growing relevance in synthetic chemistry.

The molecular structure of 2-(4,4-difluorocyclohexyl)-2-methylpropan-1-ol includes a cyclohexyl ring with two fluorine atoms at the 4-position, enhancing its stability and lipophilicity. These properties are critical in medicinal chemistry, where fluorinated compounds are often used to improve bioavailability and metabolic resistance. Searches like "fluorinated cyclohexyl derivatives in drug design" highlight the increasing demand for such molecules in optimizing pharmacokinetic profiles. Additionally, the presence of the methylpropan-1-ol moiety contributes to its versatility as a building block for further chemical modifications.

In pharmaceutical applications, 2-(4,4-difluorocyclohexyl)-2-methylpropan-1-ol serves as an intermediate in the synthesis of bioactive molecules. Its fluorinated structure aligns with trends in "next-generation fluorine-containing APIs" (Active Pharmaceutical Ingredients), a hot topic in 2024 due to the push for more efficient and targeted therapies. The compound’s ability to act as a precursor for protease inhibitors or kinase modulators has been explored in recent studies, addressing queries such as "role of fluorinated alcohols in medicinal chemistry."

Beyond pharmaceuticals, this compound finds utility in material science, particularly in the development of advanced polymers and coatings. The difluorocyclohexyl group imparts thermal stability and chemical resistance, making it suitable for high-performance materials. Industry searches like "fluorinated additives for polymer engineering" reflect the compound’s potential in enhancing material properties. Furthermore, its low toxicity profile aligns with the rising demand for "sustainable fluorochemicals," a key focus area for regulatory-compliant innovations.

The market for 2-(4,4-difluorocyclohexyl)-2-methylpropan-1-ol is expanding, driven by its niche applications and limited commercial availability. Procurement-related searches, such as "buy 2229128-17-8 with purity >98%," indicate its high-value status among specialty chemical suppliers. Regional demand is particularly strong in North America and Europe, where pharmaceutical R&D investments are robust. Analysts tracking "fluorinated building blocks market growth" project a steady CAGR for similar compounds over the next decade.

Handling and storage of CAS 2229128-17-8 require standard laboratory precautions, given its non-hazardous classification under normal conditions. However, its fluorinated nature warrants attention to environmental regulations, especially in jurisdictions with strict "fluorochemical disposal guidelines." Proper documentation, including SDS (Safety Data Sheets), is essential for compliance, as highlighted by queries like "safety protocols for fluorinated alcohols."

In summary, 2-(4,4-difluorocyclohexyl)-2-methylpropan-1-ol (CAS No. 2229128-17-8) represents a versatile fluorinated intermediate with broad applicability in life sciences and materials. Its alignment with trends like "green fluorination techniques" and "high-value chemical intermediates" ensures its continued relevance. For researchers and procurement specialists, understanding its properties and sourcing reliable suppliers remains a priority, as reflected in search analytics and industry discourse.